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Compound of Interest

Compound Name: 6-Methoxyflavanone

Cat. No.: B191839

Ensuring the safe and environmentally responsible disposal of laboratory chemicals is
paramount for the protection of personnel and the ecosystem. This guide provides essential,
step-by-step procedures for the proper disposal of 6-Methoxyflavanone, tailored for
researchers, scientists, and drug development professionals. Adherence to these protocols, in
conjunction with institutional and local regulations, is critical for maintaining a safe laboratory
environment.

Immediate Safety and Handling

Before commencing any disposal procedures, it is crucial to handle 6-Methoxyflavanone with
the appropriate personal protective equipment (PPE) to mitigate risks of exposure.

Eye Protection: Wear safety glasses or goggles.

Hand Protection: Use chemical-resistant gloves, such as nitrile gloves.

Body Protection: A laboratory coat is mandatory to prevent skin contact.

Respiratory Protection: Work in a well-ventilated area. If there is a risk of dust formation, a
dust mask or respirator should be used.

Chemical and Hazard Profile

Accurate identification and understanding of the hazards associated with 6-Methoxyflavanone
are the first steps in its safe disposal. The following table summarizes key data for this
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compound.
Property Data Reference
6-Methoxy-2-phenyl-4H-
IUPAC Name yerpheny
chromen-4-one
CAS Number 26964-24-9 [1]
Molecular Formula C16H1203 [1]

H312: Harmful in contact with
GHS Hazard Statements skin.H411: Toxic to aquatic life [2]
with long lasting effects.

Acute toxicity, Dermal
(Category 4)Short-term (acute)

GHS Hazard Class aquatic hazard (Category [2]
2)Long-term (chronic) aquatic

hazard (Category 2)

Step-by-Step Disposal Protocol

The recommended method for the disposal of 6-Methoxyflavanone is through a licensed
professional waste disposal service.[3] This ensures compliance with all relevant regulations.

o Segregation: Keep 6-Methoxyflavanone waste separate from other chemical waste streams
to prevent inadvertent reactions.[3][4] Incompatible substances, such as acids and bases,
should be stored separately.[4]

o Containerization:

o Place solid 6-Methoxyflavanone waste into a suitable, clearly labeled, and sealed
container.[3] The container must be in good condition and compatible with the chemical.[4]

o Liquid waste containing 6-Methoxyflavanone should be stored in a securely capped
container, leaving at least one inch of headroom to allow for expansion.[4]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.extrasynthese.com/MSDS/GBR/1062_6_methoxyflavone_MSDS_FDS.pdf
https://www.extrasynthese.com/MSDS/GBR/1062_6_methoxyflavone_MSDS_FDS.pdf
https://www.sigmaaldrich.com/HK/en/sds/SIAL/32507?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/SIAL/32507?userType=undefined
https://www.benchchem.com/product/b191839?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Hydroxyflavanone_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b191839?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Hydroxyflavanone_A_Guide_for_Laboratory_Professionals.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b191839?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Hydroxyflavanone_A_Guide_for_Laboratory_Professionals.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b191839?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Labeling: Clearly label the waste container as "Hazardous Waste: 6-Methoxyflavanone".[3]
The label should also include the date when the waste was first added to the container.[5]

e Storage:

o Store the sealed and labeled container in a designated "Satellite Accumulation Area"
(SAA) within the laboratory.[4][6] This area must be at or near the point of waste
generation.[6]

o The SAA should be inspected weekly for any signs of leakage.[4]

o Disposal of Contaminated Materials: Any items that have come into contact with 6-
Methoxyflavanone, including gloves, bench paper, pipette tips, and weighing boats, are
considered contaminated and must be disposed of as hazardous waste in the same manner
as the chemical itself.[3][5] Chemically contaminated sharps should be placed in a labeled,
puncture-resistant container.[7][8]

o Waste Pickup: Contact your institution's Environmental Health and Safety (EHS) office or a
licensed hazardous waste disposal company to arrange for the collection of the waste.[5][6]
Do not dispose of 6-Methoxyflavanone down the sink or by evaporation.[5]

o Empty Containers: A container that has held 6-Methoxyflavanone should be managed as
hazardous waste unless it is triple-rinsed with a suitable solvent.[5] The rinsate from this
process must be collected and disposed of as hazardous waste.[5] After triple-rinsing, deface
the chemical label before disposing of the container as regular trash.[5]

Spill Management

In the event of a 6-Methoxyflavanone spill, the following steps should be taken to minimize
exposure and environmental contamination:

o Evacuate and Ventilate: Ensure the area is well-ventilated. For large spills, evacuate the
immediate area.[3]

o Wear PPE: Before addressing the spill, put on the necessary personal protective equipment.

[3]
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e Containment and Cleanup: Cover the spill with an absorbent material. Collect the spilled
substance and absorbent material and place it into a sealed, labeled container for disposal
as hazardous waste.[9][10]

o Decontamination: Clean the affected area thoroughly. All cleaning materials must also be
disposed of as hazardous waste.[3]

Disposal Workflow Visualization

The following diagram outlines the decision-making and procedural flow for the proper disposal
of 6-Methoxyflavanone.
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Caption: Logical workflow for the proper disposal of 6-Methoxyflavanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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